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Compound of Interest

Compound Name: Lanreotide (diTFA)
Cat. No.: B12397498
Get Quote
\ J

Abstract & Scientific Rationale

Lanreotide is a synthetic cyclic octapeptide analog of somatostatin.[3][4][5][6] In agueous
environments, Lanreotide exhibits a unique property: it spontaneously self-assembles into
monodisperse nanotubes, leading to hydrogel formation.[2][3] This phase transition is driven by
aromatic

stacking and hydrogen bonding.[2][3]

Why DMSO? Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions because it
acts as a hydrogen-bond disruptor.[1][2][3] It effectively solubilizes the peptide monomers and
prevents the premature formation of nanotubes, ensuring a homogeneous solution for accurate
dosing.

Physicochemical Properties

Understanding the stoichiometry of your specific salt form is critical for accurate molarity
calculations.
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Property

Value /| Description

Compound Name

Lanreotide diTFA (Bis-Trifluoroacetate)

Peptide Sequence

H-D-2-Nal-Cys-Tyr-D-Trp-Lys-Val-Cys-Thr-NHz
(Disulfide bond)

CAS (Free Base)

108736-35-2

MW (Free Base)

1096.33 g/mol

Counterion

Trifluoroacetic Acid (TFA, MW: 114.02 g/mol )

Stoichiometry

2 TFA molecules per peptide (diTFA)

MW (diTFA Salt)

~1324.37 g/mol (Theoretical)

Solubility in DMSO

10 mg/mL (Freely soluble)

Hygroscopicity

High (Strongly attracts atmospheric moisture)

Pre-Solubilization Considerations
A. The "Net Peptide Content" (NPC) Factor

Commercial lyophilized peptides are never 100% peptide by weight.[1][2][3] They contain:

e Counterions: (TFA, ~15-25% by weight)

o Residual Water: (Up to 5-10%)[1][2][3]

» Impurities: (Minor peptide deletion sequences)

Critical Rule: Do not assume 1 mg powder = 1 mg peptide. You must use the Net Peptide

Content value from the Certificate of Analysis (CoA) or estimate it (typically 70-80% for TFA

salts) to calculate the true molarity.[1][2][3]

B. Equipment Preparation[2][3]

¢ Vial Handling: Allow the lyophilized product to equilibrate to room temperature (RT) for at

least 1 hour before opening.
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o Reason: Opening a cold vial causes atmospheric moisture to condense on the
hygroscopic peptide, leading to hydrolysis and weighing errors.

e Solvent: Use Anhydrous DMSO (Grade

99.9%, water content < 0.005%).[1][2][3]

o Reason: Water triggers nanotube self-assembly (gelation) and can degrade the peptide
over long-term storage.[1][2][3]

Protocol: Dissolution Workflow
Step 1: Mass Calculation

Calculate the required mass of powder (

) to achieve a target concentration (

) and volume (

)-[11[2][3]

» : Target peptide concentration (e.g., 10 mg/mL)

e : Net Peptide Content (decimal, e.g., 0.75)

Step 2: Dissolution

* Weigh the calculated amount of Lanreotide diTFA into a sterile, polypropylene
microcentrifuge tube (e.g., Eppendorf LoBind). Avoid glass if possible to minimize surface
adsorption.

e Add the calculated volume of Anhydrous DMSO.[3]
» Vortex gently for 30-60 seconds.
o Observation: The solution should become clear and colorless.

o Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes. Monitor
temperature to ensure it does not exceed 30°C.
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Step 3: Aliquoting & Storage

o Divide the stock solution into small, single-use aliquots (e.g., 10-50 pL).
o Reason: Repeated freeze-thaw cycles introduce moisture and degrade the peptide.[2][3]
o Seal tubes tightly (Parafilm is recommended).[1][2][3]

o Store at -20°C (stable for 6-12 months) or -80°C (stable for >12 months).

Visual Workflow (Graphviz)[1][2][3]
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Lyophilized Lanreotide diTFA

(Stored at -20°C)

Prevent Condensation

Critical Control Points

Equilibrate to Room Temp Add Anhydrous DMSO

(1 Hour, Desiccated) (Target: 10-20 mM)
e
Solvent of Choice .
\\\
\
Weigh Powder Vortex / Mild Sonication | .. .
(Calculate NPC Correction) (Clear Solution) Faﬂ (Undissolved) -> Add more DMSO

Visual Inspection
(Check for Gelation/Particulates)

Aliquot into LoBind Tubes
(Single-Use Volumes)

Store at -80°C

(Avoid Freeze-Thaw)

Click to download full resolution via product page

Caption: Workflow for the reconstitution of Lanreotide diTFA, emphasizing moisture control and
single-use aliquoting to prevent gelation and degradation.
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Dilution into Aqueous Buffers (The "Gelation Danger
Zone")

When diluting the DMSO stock into aqueous media (culture media, PBS) for experiments:
o Order of Addition: Always add the DMSO stock into the aqueous buffer, not vice versa.
e Mixing: Vortex immediately upon addition to ensure rapid dispersion.

o Concentration Limit: Lanreotide is prone to gelling in saline at high concentrations.[3] Keep
the final aqueous concentration < 100 pM for solution-based assays unless a hydrogel depot
is specifically desired.[2][3]

Troubleshooting

Issue Probable Cause Solution

Incomplete dissolution or water  Sonicate for 5 mins. Ensure

Solution is cloud
Y contamination.[1][2][3] DMSO is anhydrous.[2][3]

High concentration + presence  Dilute further with pure DMSO.

Gelling (Viscous) of water/salts. [1][2][3] [2][3] Do not add water.[2][3]

) ] Dilute into water first, then add
o o "Salting out” effect in
Precipitation on dilution ] concentrated buffer, or lower
PBS/Media.[3] i ]
the final concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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